4-(1-Aminopropan-2-yl)-2,6-dimethyloxan-4-ol

• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol
• IUPAC Name: 4-(1-aminopropan-2-yl)-2,6-dimethyloxan-4-ol
• InChI: InChI=1S/C10H21NO2/c1-7(6-11)10(12)4-8(2)13-9(3)5-10/h7-9,12H,4-6,11H2,1-3H3
• InChI Key: VKILRWHHBJNZKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(O1)C)(C(C)CN)O

Description

4-(1-Aminopropan-2-yl)-2,6-dimethyloxan-4-ol is a chiral amino alcohol derivative featuring an oxane (tetrahydropyran) ring substituted with a hydroxyl group, a 1-aminopropan-2-yl side chain, and methyl groups at positions 2 and 6. Its molecular formula is C₉H₁₉NO₂, with a molecular weight of 173.25 g/mol (inferred from its structural isomer in ) . However, specific physicochemical data (e.g., melting/boiling points) are unavailable in the provided sources.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Aminopropan-2-yl)-2,6-dimethyloxan-4-ol typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 2,6-dimethyloxan-4-one with 1-aminopropan-2-ol in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the product is purified through recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as solvent extraction, distillation, and crystallization to isolate and purify the final product.

Chemical Reactions Analysis

Types of Reactions

4-(1-Aminopropan-2-yl)-2,6-dimethyloxan-4-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The aminopropyl group can undergo substitution reactions with various reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Reagents such as halogens or alkylating agents can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

4-(1-Aminopropan-2-yl)-2,6-dimethyloxan-4-ol has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(1-Aminopropan-2-yl)-2,6-dimethyloxan-4-ol involves its interaction with specific molecular targets and pathways. The aminopropyl group may interact with enzymes or receptors, leading to various biochemical effects. The compound’s unique structure allows it to modulate specific pathways, resulting in its observed effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 4-(1-Aminopropan-2-yl)-2,6-dimethyloxan-4-ol with two structurally related compounds: a positional isomer and a phenol-based derivative.

Property	4-(1-Aminopropan-2-yl)-2,6-dimethyloxan-4-ol	4-(1-Aminopropan-2-yl)-3-methyloxan-4-ol	4-(1-Aminopropan-2-yl)phenol hydrochloride
CAS Number	Not available	1692516-43-0	13238-99-8
Molecular Formula	C₉H₁₉NO₂	C₉H₁₉NO₂	C₉H₁₂ClNO
Molecular Weight (g/mol)	173.25	173.25	185.65
Core Structure	Oxane ring with 2,6-dimethyl groups	Oxane ring with 3-methyl group	Phenol ring
Functional Groups	Hydroxyl, primary amine, oxane	Hydroxyl, primary amine, oxane	Hydroxyl, primary amine (as HCl salt), aromatic
Hydrogen Bonding Capacity	High (OH, NH₂ donors; oxane O acceptor)	High (similar to target compound)	Moderate (OH, NH₃⁺Cl⁻ interactions)
Solubility	Likely high in polar solvents	Moderate (inferred from structural similarity)	High in water (due to HCl salt)
Safety Profile	No hazard data available	No hazard statements reported	Requires precautions (handling HCl salts)

Key Differences in Structural and Functional Features

Positional Isomerism :

• The 2,6-dimethyloxan-4-ol isomer has methyl groups at positions 2 and 6 on the oxane ring, creating steric hindrance that may restrict conformational flexibility compared to the 3-methyloxan-4-ol isomer . This difference could influence crystal packing and intermolecular interactions, as observed in hydrogen-bonding patterns using graph set analysis .

Phenol Derivative vs. Oxane Core: Replacing the oxane ring with a phenol ring (as in 4-(1-Aminopropan-2-yl)phenol hydrochloride) introduces aromaticity, increasing rigidity and altering electronic properties. The hydrochloride salt enhances aqueous solubility but reduces hydrogen-bonding donor capacity due to the ammonium chloride (NH₃⁺Cl⁻) formation .